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Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to creating, managing, and executing data

analysis workflows within the IBM Cloud Pak for Data (CP4D) platform. These protocols are

designed to guide researchers, scientists, and drug development professionals through a

structured approach to data analysis, from initial data ingestion and preparation to model

development and deployment. The workflows outlined leverage the integrated tools within

CP4D to ensure a streamlined, collaborative, and reproducible research process.

Introduction to Data Analysis Workflows in CP4D
IBM Cloud Pak for Data offers a unified environment for data and AI, providing a suite of tools

that cater to various skill levels, from no-code interfaces to code-based environments.[1] A

typical data analysis workflow within CP4D involves several key stages: project creation, data

ingestion, data preparation and cleansing, model building and training, and finally, model

deployment and monitoring. This integrated platform allows teams of data engineers, data

scientists, and business analysts to collaborate effectively.[2]

The core of data analysis activities in CP4D is often centered around a Project. A project is a

collaborative workspace where you can organize your data assets, notebooks, models, and

other analytical assets.[3][4]
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Core Components for Data Analysis Workflows
Several key services within Cloud Pak for Data are instrumental in building end-to-end data

analysis pipelines.
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Service Function Key Features

Watson Studio

An integrated environment for

data science and machine

learning.[5][6]

- Project-based collaboration.

[3] - Support for Jupyter

Notebooks (Python, R).[2][7] -

Integration with various data

sources.

Data Refinery

A self-service data preparation

tool for cleaning and shaping

data.[8]

- Graphical flow editor for data

transformations.[8] - Data

profiling and visualizations.[8] -

Steps can be saved and

reused.

SPSS Modeler
A visual data science and

machine learning tool.[4][9]

- Drag-and-drop interface for

building models.[4] - Wide

range of statistical and

machine learning algorithms.

[9] - Enables users with limited

coding skills to build powerful

models.[4]

AutoAI

An automated tool for machine

learning model development.

[5][10]

- Automates data preparation,

model selection, feature

engineering, and

hyperparameter optimization.

[5] - Generates ranked

pipelines for review.[10] -

Allows for one-click model

deployment.

Watson Machine Learning

A service for deploying and

managing machine learning

models.[3]

- Provides REST APIs for

model scoring.[10] - Manages

model deployments and

versions. - Monitors model

performance.

Protocol: End-to-End Data Analysis Workflow
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This protocol outlines the standard procedure for conducting a data analysis project within

CP4D, from project initiation to model deployment.

Step 1: Project Creation and Setup
All data analysis work in Watson Studio begins with creating a project.[3][11]

Protocol:

Navigate to your IBM Cloud Pak for Data homepage.

From the navigation menu, select Projects and then click New project.[12]

Choose to create an empty project.[5][11]

Provide a unique Name for your project and an optional description.

A new project will be created, which will include an associated object storage for your data

and other assets.[3]

Step 2: Data Ingestion and Connection
The next step is to bring your data into the project. You can upload data directly or connect to

various data sources.

Protocol:

Within your project, navigate to the Assets tab.

To upload a local file (e.g., CSV), click on the "Load" or "Add to project" button and select

"Data". You can then drag and drop your file or browse your local system.[11]

To connect to a database or other data source, click "Add to project" and select

"Connection".

Choose your data source type from the list of available connectors (e.g., Db2, PostgreSQL,

Amazon S3).

Provide the necessary credentials and connection details.
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Step 3: Data Preparation and Cleansing with Data
Refinery
Raw data often requires cleaning and transformation before it can be used for analysis. Data

Refinery provides an intuitive interface for these tasks.[8][13]

Protocol:

From your project's Assets tab, locate the dataset you want to refine.

Click on the three-dot menu next to the dataset and select "Prepare data". This will open the

data in Data Refinery.

Use the "Operations" button to apply various data cleansing and shaping steps, such as:

Filtering rows

Removing duplicate columns

Handling missing values

Transforming data types

Each operation is added as a step in a "Data Refinery flow." You can modify or reorder these

steps.

Once you are satisfied with the data preparation steps, save the flow. You can then run a job

to apply these transformations to your dataset and save the cleaned data as a new asset in

your project.[8]

Step 4: Model Development
CP4D offers multiple approaches to model development, catering to different user preferences

and skill sets.

For a rapid, automated approach to model development, use AutoAI.[5]

From your project's Assets tab, click "Add to project" and select "AutoAI experiment".[5]
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Provide a name for your experiment.

Select the training data asset from your project.

Choose the column you want to predict (the target variable).

AutoAI will then automatically perform data preprocessing, model selection, feature

engineering, and hyperparameter tuning.[5]

The results are presented as a leaderboard of pipelines, ranked by performance.[10]

You can review each pipeline to understand the transformations and algorithms used.

Select the best-performing pipeline and save it as a model in your project.[10]

For a graphical, flow-based modeling experience, use the SPSS Modeler.[4][9]

From your project's Assets tab, click "Add to project" and select "Modeler flow".[4]

Give your flow a name and click Create.

In the Modeler canvas, drag and drop nodes from the palette on the left to build your

workflow.

Start by adding a Data Asset node and selecting your dataset.

Connect other nodes to perform operations such as data type specification, data partitioning,

and model training.

Choose a modeling algorithm from the "Modeling" section of the palette (e.g., C5.0, Logistic

Regression).

Connect the modeling node to your data stream.

Run the flow to train the model. The trained model will appear as a new "nugget" on the

canvas.

You can then evaluate the model using analysis nodes.
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For full control and customization, you can build models using Jupyter notebooks.

From your project's Assets tab, click "Add to project" and select "Notebook".

Choose your preferred language (Python or R) and a runtime environment.

In the notebook, you can load your data from the project assets. Use the "Code snippets"

panel to generate code for loading data.[7]

Write your code for data preprocessing, feature engineering, model training, and evaluation

using your preferred libraries (e.g., scikit-learn, TensorFlow, PyTorch).

After training your model, you can save it back to your Watson Studio project.

Step 5: Model Deployment
Once a satisfactory model has been developed, it needs to be deployed to be used for

predictions.

Protocol:

In your project's Assets tab, locate the saved model.

Click on the model to open its details page.

Click on the "Promote to deployment space" button. If you don't have a deployment space,

you will need to create one.

Navigate to the deployment space and find your promoted model.

Click "New deployment".

Choose the deployment type (e.g., Online for real-time scoring).

Provide a name for the deployment and click Create.

Once the deployment is active, you can use the provided scoring endpoint to send new data

and receive predictions.[10]
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Visualizing Workflows
Clear visualization of the data analysis workflow is crucial for understanding and

communication. The following diagrams, created using the DOT language, illustrate the logical

flow of the protocols described above.
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1. Project Setup

2. Data Preparation

3. Model Development

4. Deployment

Create Project

Add Data/Connections

Data Refinery Flow

Cleaned Data Asset

AutoAI Experiment SPSS Modeler Flow Jupyter Notebook

Saved Model

Promote to Space

Create Deployment

Scoring Endpoint

Click to download full resolution via product page

Caption: A high-level overview of the data analysis workflow in CP4D.
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Raw Data Asset

Open in Data Refinery

Apply Operations
(Filter, Cleanse, Transform)

Save Data Refinery Flow

Run Refinery Job

Create New Cleaned Data Asset

Click to download full resolution via product page

Caption: Detailed workflow for data preparation using Data Refinery.
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Start AutoAI Experiment

Select Data & Target

Automated Steps:
- Data Preprocessing

- Model Selection
- Feature Engineering

- Hyperparameter Tuning

Pipeline Leaderboard

Review & Compare Pipelines

Save Best Pipeline as Model

Click to download full resolution via product page

Caption: The automated workflow of an AutoAI experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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